Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate

• IUPAC Name: methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H22N2O5S/c1-12(20)19-10-7-14-11-15(3-4-16(14)19)25(22,23)18-8-5-13(6-9-18)17(21)24-2/h3-4,11,13H,5-10H2,1-2H3
• InChI Key: LNLGFSMIIRBOJC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)N3CCC(CC3)C(=O)OC
• Molecular Formula: C17H22N2O5S
• Molecular Weight: 366.4 g/mol

Description

Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate, also known as MADIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MADIP is a piperidine-based compound that has a sulfonyl and indole moiety attached to it. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied.

Mechanism of Action

Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate exerts its inhibitory activity by binding to the active site of enzymes, thereby preventing their activity. The sulfonyl and indole moieties of Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate are responsible for its binding to enzymes, as they form hydrogen bonds and hydrophobic interactions with the enzyme active site.
Biochemical and Physiological Effects
Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate has been shown to have potent inhibitory activity against various enzymes, which makes it a potential drug candidate for the treatment of various diseases. The compound has also been shown to have potential as a fluorescent probe for imaging applications.

Advantages and Limitations for Lab Experiments

Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate has several advantages for lab experiments, including its high potency and selectivity against enzymes, its fluorescent properties, and its ease of synthesis. However, the compound also has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate, including the optimization of its synthesis methods to produce higher yields and purity, the development of new analogs with improved properties, and the evaluation of its potential as a drug candidate for the treatment of various diseases. Additionally, the use of Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate as a fluorescent probe for imaging applications could be further explored, including the development of new imaging techniques and the evaluation of its potential in vivo.

Synthesis Methods

Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate can be synthesized using various methods, including the reaction of piperidine-4-carboxylic acid with N-(2-bromoethyl)acetamide, followed by the reaction with sodium hydride and 1-acetyl-2,3-dihydroindole-5-sulfonyl chloride. Another method involves the reaction of piperidine-4-carboxylic acid with 1-acetyl-2,3-dihydroindole-5-sulfonyl chloride, followed by the reaction with N-(2-bromoethyl)acetamide. These methods have been optimized to produce high yields of Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate with high purity.

Scientific Research Applications

Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, chemical biology, and materials science. The compound has been shown to have potent inhibitory activity against various enzymes, including carbonic anhydrases, histone deacetylases, and proteases. Methyl 1-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate has also been shown to have potential as a fluorescent probe for imaging applications.